Cas no 112-44-7 (Undecanal)

Undecanal Properties

Names and Identifiers

• Undecanal
• n-Undecyl aldehyde
• UNDECYL ALDEHYDE(AS)
• 5′-UMP-Na2
• Aldehyde C11
• Hendecanal
• Methyl-n-octyl-zinndichlorid
• methylnonylketone
• n-C10H21CHO
• octyl-methyl-tin dichloride
• pentylpentylketone
• Stannane,dichloromethyloctyl
• undecan-1-al
• Undecanaldehyde
• undecanylaldehyde
• undecyl aldehyde
• Undecylic aldehyde
• FEMA 3092
• n-Undecanal
• 1-UNDECANAL
• α-Undecanone
• ALDEHYDE C-11
• Undecanal 0.25
• UNDECANAL 97%
• Undecanal ,97%
• Undecylaldehyde
• Hendecanaldehyde
• C11 aldehyde
• Undecanone, alpha-
• Undecanal (natural)
• FEMA No. 3092
• B6P0A9PSHN
• KMPQYAYAQWNLME-UHFFFAOYSA-N
• N-Indecyl aldehyde
• Undecanal, 97%
• aldehyde C11 undecylic
• 1gt4
• DSSTox_CID_1
• DSSTox_CID_1688
• +Expand

• MDL： MFCD00007016
• InChIKey： KMPQYAYAQWNLME-UHFFFAOYSA-N
• Inchi： 1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h11H,2-10H2,1H3
• SMILES： O=C([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1753213

Computed Properties

• Exact Mass: 170.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 9
• Monoisotopic Mass: 170.167
• Heavy Atom Count: 12
• Complexity: 89
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.71610
• PSA: 17.07000
• Refractive Index: n20/D 1.4322(lit.)
• Water Partition Coefficient: Soluble in dipropylene glycol, fixed oils, propylene glycol and water (14.27 mg/L at 25°C)
• Boiling Point: 109-115 °C/5 mmHg(lit.)
• Melting Point: −2 °C (lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• FEMA: 3092
• Color/Form: Colorless liquid.
• Solubility: Soluble in oils and alcohols, insoluble in glycerol and water.
• Sensitiveness: Air Sensitive
• Density: 0.825 g/mL at 25 °C(lit.)

Undecanal Security Information

• Symbol: GHS07
• RTECS：YQ1500000
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： 38
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：0.7%(V)

Undecanal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances